Cas no 10181-67-6 (Benzenemethanamine, a-ethyl-a-methyl-, (R)-)

Benzenemethanamine, a-ethyl-a-methyl-, (R)- structure
10181-67-6 structure
Product Name:Benzenemethanamine, a-ethyl-a-methyl-, (R)-
CAS No:10181-67-6
MF:C10H15N
MW:149.232802629471
CID:1134786
Update Time:2022-07-26

Benzenemethanamine, a-ethyl-a-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, a-ethyl-a-methyl-, (R)-
    • (R)-α-Ethyl-α-methylbenzylamine
    • (1R)-1-Methyl-1-phenyl-1-propanamine
    • (1R)-1-Phenyl-1-methyl-1-propanamine
    • [R,(+)]-α-Ethyl-α-methylbenzylamine
    • Inchi: 1S/C10H15N/c1-3-10(2,11)9-7-5-4-6-8-9/h4-8H,3,11H2,1-2H3/t10-/m1/s1
    • InChI Key: XTTQGFJZEYVZAP-SNVBAGLBSA-N
    • SMILES: C[C@@](C1=CC=CC=C1)(N)CC

Computed Properties

  • Exact Mass: 149.120449g/mol
  • Monoisotopic Mass: 149.120449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 149.23g/mol
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų
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